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Compound of Interest

Compound Name: C598-0466
Cat. No.: B1573889
Get Quote

Executive Summary

C598-0466 is a bioactive small molecule primarily identified as an inhibitor of USP7 (Ubiquitin
Specific Peptidase 7) and USP10, playing a critical role in modulating protein stability in
pathways such as FLT3-ITD signaling in acute myeloid leukemia (AML).

Unlike many lyophilized inhibitors, C598-0466 is frequently supplied as a viscous yellow oil or a
low-melting solid. This physical state requires specific handling protocols distinct from standard
powders to ensure accurate dosing and prevent degradation. This guide defines the optimal
conditions for maintaining the compound's integrity in its neat (source) form versus solubilized
stock solutions.

Key Chemical Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1573889#bc-rfq
https://www.benchchem.com/product/b1573889/docs?utm_src=pdf-body#application-note-storage-handling-of-c598-0466-usp7-usp10-inhibitor
https://www.benchchem.com/product/b1573889/docs?utm_src=pdf-body#application-note-storage-handling-of-c598-0466-usp7-usp10-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Specification

Compound Name C598-0466

) 9-chloro-N-(3-(dipropylamino)propyl)-5,6,7,8-
Chemical Name
tetrahydroacridine-3-carboxamide

Target USP7 /USP10

Physical State Yellow Oil (at Room Temp)
Molecular Weight 401.97 g/mol

Solubility (DMSO) = 40.2 mg/mL (Optimal)

Solubility (Ethanol) > 12.1 mg/mL (Requires sonication)
Solubility (Water) Insoluble

Storage Protocols: Neat Compound vs. Solution
A. Neat Compound (Source Material)

The "neat" form refers to the undiluted compound as supplied by the manufacturer. Since
C598-0466 acts as an oil or semi-solid, it is highly susceptible to oxidation and moisture uptake
if the vial seal is compromised.

o Temperature: Store immediately at -20°C.

» Container: Keep in the original manufacturer’s vial, tightly sealed with a parafilm wrap over
the cap to minimize gas exchange.

o Light Protection: Store in the dark. The acridine scaffold can be photosensitive; exposure to
UV or ambient light should be minimized.

» Desiccation: Store within a secondary container (e.g., a sealable bag or jar) containing active
desiccant packs to prevent moisture condensation during retrieval.

B. Solubilized Stock Solution
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Once reconstituted (typically in DMSO), the stability profile changes. Solubilized small
molecules are kinetically more prone to hydrolysis and oxidation.

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is the gold standard. Avoid water-containing
buffers for stock storage.

o Temperature: Store at -80°C for long-term retention (>2 weeks). Store at -20°C for short-term
use (<2 weeks).

» Freeze-Thaw:Strictly avoid multiple freeze-thaw cycles. Each cycle introduces micro-
precipitation and hydrolysis risks.

Aliquot Strategy: Single-use aliquots are mandatory. (See Protocol 2 below).

Experimental Protocols
Protocol 1: Reconstitution of Viscous Oil (C598-0466)

Rationale: Because C598-0466 is an oil, "weighing out" a specific amount is inaccurate and
leads to significant loss on the weighing boat. The "Wash-In" method is required.

Materials:

C598-0466 Vial (Neat)[1]

Anhydrous DMSO (High Purity, 299.9%)

Vortex Mixer

Pipettes & Tips
Step-by-Step Procedure:

o Equilibration: Remove the C598-0466 vial from -20°C storage and allow it to equilibrate to
room temperature (approx. 15—-20 mins) inside a desiccator. Do not open cold vials;
condensation will ruin the compound.

e Solvent Calculation: Determine the total amount of compound in the vial (e.g., 10 mg) from
the label. Calculate the volume of DMSO needed to reach a master stock concentration
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(e.g., 10 mM or 25 mg/mL).

o Formula: Volume (mL) = Mass (mg) / Concentration (mg/mL).

o Direct Addition: Add the calculated volume of DMSO directly into the manufacturer’s vial.

» Dissolution: Vortex vigorously for 30—60 seconds. Ensure the oil adhering to the vial walls is
fully dissolved into the solvent.

o Visual Check: The solution should be a clear, homogenous yellow liquid. If "oil droplets"
persist, sonicate in a water bath for 2 minutes.

o Transfer: Only after full dissolution should you transfer the solution to a new vessel or aliquot
tubes.

Protocol 2: Aliquoting and Storage

Rationale: DMSO is hygroscopic (absorbs water from air). Storing a large stock bottle at -20°C
leads to water absorption over time, causing compound precipitation.

Prepare Aliquots: Immediately after reconstitution, dispense the master stock into light-
protective (amber) microcentrifuge tubes.

o Volume: 10-50 pL per tube (sufficient for single experiments).

Seal: Cap tightly. Parafilm is recommended for -80°C storage.

Label: Include Compound Name, Concentration, Solvent, and Date.

Flash Freeze: (Optional but recommended) Snap-freeze aliquots in liquid nitrogen or dry ice
to immediately arrest chemical activity.

Store: Place in -80°C freezer.

Workflow Visualization

The following diagram illustrates the critical decision pathways for handling C598-0466 to
maximize stability.
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Figure 1. Optimal reconstitution and storage workflow for C598-0466 oil/solid to prevent
degradation and ensuring homogeneity.
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Biological Context & Application

C598-0466 is widely used to study the deubiquitination machinery in cancer cells.

e Mechanism: It inhibits USP7 (and potentially USP10), preventing the deubiquitination of
specific oncoproteins (e.g., FLT3-ITD, MDM2). This leads to the proteasomal degradation of
these targets.[2]

« In Vitro Usage: Typical working concentrations range from 1 uM to 10 pM.

o Control: Always run a DMSO-only vehicle control, as high concentrations of DMSO (>0.5%)
can induce cellular stress independent of the inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1573889/docs#application-note-storage-handling-of-
c598-0466-usp7-usplO-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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